Cas no 49594-30-1 (3-mercaptopropanesulphonic acid)

• Product Name: 3-mercaptopropanesulphonic acid
• CAS No: 49594-30-1
• MF: C₃H₈O₃S₂
• MW: 156.223818778992
• CID: 932504
• PubChem ID: 87206
• Update Time: 2025-04-19

3-mercaptopropanesulphonic acid Chemical and Physical Properties

Names and Identifiers

• 3-mercaptopropanesulphonic acid
• 3-sulfanylpropane-1-sulfonic acid
• EINECS 256-393-6
• TYH54NG95Y
• EN300-7280337
• 3-Mercapto-1-propanesulfonic acid
• UNII-TYH54NG95Y
• 3-Mercaptopropanesulfonic acid
• SCHEMBL6041225
• SCHEMBL185125
• AKOS006227646
• NS00006788
• 3-mercaptopropylsulfonic acid
• DTXSID5068499
• 49594-30-1
• 1-Propanesulfonic acid, 3-mercapto-
• Q4634155

• Inchi： 1S/C3H8O3S2/c4-8(5,6)3-1-2-7/h7H,1-3H2,(H,4,5,6)
• InChI Key： OBDVFOBWBHMJDG-UHFFFAOYSA-N
• SMILES： S(CCCS)(=O)(=O)O

Computed Properties

• Exact Mass: 155.99148646g/mol
• Monoisotopic Mass: 155.99148646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 63.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids